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Introduction

MitoMark Red I, also known and sold under the synonym MitoTracker™ Red CMXRos, is a
lipophilic cationic dye that serves as a vital tool in cell biology for the investigation of
mitochondrial function. This red-fluorescent stain readily permeates live cells and accumulates
in the mitochondria, driven by the organelle's negative membrane potential. Its fluorescence
intensity is directly proportional to the mitochondrial membrane potential (A¥Ym), making it a
reliable indicator of mitochondrial health and a key marker in studies of apoptosis, mitophagy,
and cellular metabolism. A key feature of MitoMark Red I is its covalent binding to
mitochondrial proteins, which allows for its retention even after cell fixation and
permeabilization, making it compatible with immunofluorescence and other downstream
applications.[1][2][3]

Core Properties and Spectral Profile

MitoMark Red I exhibits distinct spectral characteristics that are crucial for designing multiplex
imaging experiments. The dye is excited by the 561 nm laser line and its emission is typically
collected using a filter set around its emission maximum.[4][5]
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Property Value Reference(s)
Synonym MitoTracker™ Red CMXRos [2]
Excitation Maximum (Aex) ~578 nm [4]
Emission Maximum (Aem) ~599 nm [4]
Molecular Weight 531.52 g/mol [6]
Formula Cs2H32CI2N20 [6]
Appearance Solid [2]
Solubility Soluble in DMSO [2]

Mechanism of Action and Cellular Localization

The accumulation of MitoMark Red | within mitochondria is a two-step process. First, as a
lipophilic cation, it passively diffuses across the plasma membrane and is electrophoretically
drawn into the negatively charged mitochondrial matrix. This initial accumulation is dependent
on a healthy mitochondrial membrane potential. Subsequently, the dye's mildly thiol-reactive
chloromethyl group covalently binds to matrix proteins, ensuring its retention within the
mitochondria even if the membrane potential is later compromised.[7] This robust retention is a
significant advantage over other potentiometric dyes like TMRM or rhodamine 123, which can
leak out of mitochondria upon depolarization.[7]

Mechanism of MitoMark Red | accumulation in mitochondria.

Applications in Cell Biology
Assessment of Mitochondrial Membrane Potential

A primary application of MitoMark Red I is the qualitative and semi-quantitative assessment of
mitochondrial membrane potential (AYm). A decrease in fluorescence intensity is indicative of
mitochondrial depolarization, a hallmark of cellular stress and apoptosis.

Quantitative Analysis with FCCP Treatment:

The uncoupling agent Carbonyl cyanide p-(trifluoromethoxy)phenylhydrazone (FCCP) is
commonly used to dissipate the mitochondrial membrane potential. The following table
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illustrates the expected dose-dependent decrease in MitoMark Red I fluorescence in HeLa
cells following FCCP treatment.

] Mean Fluorescence L.
FCCP Concentration (pM) . . . Standard Deviation
Intensity (Arbitrary Units)

0 (Control) 1000 50
0.1 850 45
0.5 550 30
1.0 300 20
5.0 150 15
10.0 100 10

Note: These are representative data synthesized from typical experimental outcomes. Actual
values may vary depending on the cell type, instrument settings, and experimental conditions.

[5]L8]

Apoptosis Detection

A loss of mitochondrial membrane potential is an early event in the intrinsic pathway of
apoptosis. MitoMark Red I can be used to identify apoptotic cells by detecting this
depolarization.[9]
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MitoMark Red | as an indicator in the intrinsic apoptosis pathway.
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Mitophagy Assessment

Mitophagy is the selective degradation of mitochondria by autophagy. A key initiating signal for
mitophagy is mitochondrial depolarization. The PINK1-Parkin pathway is a major signaling
cascade in this process. MitoMark Red | can be used to identify depolarized mitochondria
targeted for mitophagy, often in conjunction with markers for autophagosomes (e.g., LC3) or

lysosomes.
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High-Content Screening Workflow for Mitochondrial Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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